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Compound of Interest

(2-Dodecen-1-yl)succinic
Compound Name:
anhydride

cat. No.: B7823377

Technical Guide: (2-Dodecen-1-yl)succinic
Anhydride

CAS Number: 19780-11-1 Synonyms: Dodecenyl succinic anhydride (DDSA), n-
Dodecenylsuccinic anhydride

This document provides a comprehensive technical overview of (2-Dodecen-1-yl)succinic
anhydride (DDSA), a reactive chemical intermediate. It is intended for researchers, scientists,
and professionals in drug development and materials science who are interested in the
modification of biopolymers and the synthesis of novel functional materials.

Executive Summary

(2-Dodecen-1-yl)succinic anhydride is a versatile organic compound widely utilized as a
modifying agent to impart hydrophobicity to various substrates. Structurally, it consists of a four-
carbon succinic anhydride ring attached to a twelve-carbon dodecenyl chain. This bifunctional
nature allows it to react with nucleophilic groups such as hydroxyls and amines—commonly
found in proteins and polysaccharides—while introducing a long, hydrophobic alkyl tail. Its
primary applications are in the esterification of natural polymers to create emulsifiers and
stabilizers, and as a raw material for surfactants, resins, and plastics.[1][2] For the drug
development sector, its relevance lies in the potential to modify biopolymers, enhancing their
properties for formulation, delivery, or conjugation.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7823377?utm_src=pdf-interest
https://www.benchchem.com/product/b7823377?utm_src=pdf-body
https://www.benchchem.com/product/b7823377?utm_src=pdf-body
https://www.benchchem.com/product/b7823377?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29051094/
https://orgsyn.org/demo.aspx?prep=cv2p0560
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

The physical and chemical properties of (2-Dodecen-1-yl)succinic anhydride are
summarized in the table below. It is a combustible solid that is sensitive to moisture, reacting
with water to form the corresponding dicarboxylic acid.[3][4]

Property Value Reference
Molecular Formula C16H2603 [5]
Molecular Weight 266.38 g/mol [5]

Colorless to light yellow
Appearance ] o ] [3]
viscous liquid or solid

Melting Point 41-43 °C [31[5]
Boiling Point 180-182 °C at 5 mmHg [5]
Density ~1.002 g/cm? at 25 °C [4]
Vapor Pressure <1 mmHg at 20 °C [5]
Flash Point 178 °C (352.4 °F) - closed cup [5]
Water Solubility May decompose [3]
Stability Stable, b%Jt moisture-sensitive. 31[6]
Combustible.

Synthesis and Manufacturing

The industrial synthesis of (2-Dodecen-1-yl)succinic anhydride, like other alkenyl succinic
anhydrides (ASAs), is typically achieved through a thermal 'ene’ reaction. This process involves
the reaction of maleic anhydride with an internal olefin, in this case, dodecene. The reaction is
generally conducted at elevated temperatures without a catalyst, although inhibitors like
hydroquinone may be used to prevent polymerization of maleic anhydride.
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Caption: General workflow for the synthesis of DDSA via the ene reaction.

Mechanism of Action and Chemical Reactivity

(2-Dodecen-1-yl)succinic anhydride does not have a "mechanism of action" in a
pharmacological sense, as it is not known to interact with specific biological pathways. Instead,
its utility stems from its chemical reactivity as an acylating agent. The anhydride ring is
susceptible to nucleophilic attack by hydroxyl (-OH) and amino (-NHz) groups present on
biopolymers like polysaccharides and proteins. This reaction opens the anhydride ring and
forms a stable ester or amide bond, respectively, covalently attaching the dodecenylsuccinyl
group to the substrate. This modification dramatically increases the hydrophobicity of the

biopolymer.
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Caption: Chemical reactivity of DDSA with nucleophilic groups on biopolymers.

Applications in Research and Development

The primary application of DDSA is the chemical modification of natural polymers to alter their
physical properties, particularly to increase hydrophobicity and introduce amphiphilic

characteristics.

Polysaccharide Modification: DDSA is used to modify starches, cellulose, inulin, and various

plant gums.[3][7] The resulting dodecenyl succinylated polysaccharides are effective
emulsifiers and stabilizers, finding use in food, cosmetics, and pharmaceutical formulations.

Protein Modification: The reaction of DDSA with amino groups on proteins (N-terminal and

lysine side chains) converts basic groups into acidic ones, altering the protein's net charge
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and increasing its hydrophobicity.[2][8] This can be used to study protein structure, improve
solubility in non-aqueous environments, or prepare protein-based biomaterials.

o Polymer Synthesis: As a functional comonomer, DDSA can be incorporated into polyesters,
such as Poly(butylene adipate-co-terephthalate) (PBAT), to enhance properties like surface
hydrophobicity and water vapor barrier performance for packaging applications.[8]

o Surfactant Synthesis: The compound serves as a precursor for producing biosurfactants.[1]

[9]

Experimental Protocols
Protocol: Modification of Starch with DDSA

This protocol is based on established methods for the esterification of starch in an aqueous
slurry. The reaction introduces hydrophobic dodecenyl succinate groups onto the glucose units
of the starch polymer.

Materials:

Native starch (e.g., corn, kudzu)

(2-Dodecen-1-yl)succinic anhydride (DDSA)

Sodium hydroxide (NaOH) solution (e.g., 3% w/v)

Hydrochloric acid (HCI) solution (e.g., 0.1 M)

Ethanol (95%)

Distilled water

Procedure:

e Slurry Preparation: Prepare a 30% (w/w) aqueous slurry of the native starch in a reaction
vessel equipped with a stirrer and pH meter.

e pH Adjustment: While stirring, adjust the pH of the slurry to 8.5-9.0 by the dropwise addition
of 3% NaOH solution.
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DDSA Addition: Add DDSA to the slurry at a concentration of 10% (w/w) relative to the dry
weight of the starch. The DDSA should be added slowly while maintaining vigorous stirring to
ensure dispersion.

Reaction: Maintain the reaction temperature at 40 °C (313 K) and the pH between 8.5 and
9.0 for the desired reaction time (e.g., 2-4 hours). Continuously add NaOH solution as
needed to neutralize the acid formed during the reaction and maintain the pH.

Neutralization and Washing: After the reaction period, stop the reaction by adjusting the pH
to 6.5-7.0 with 0.1 M HCI.

Product Isolation: Filter the modified starch and wash it three to four times with 95% ethanol
to remove unreacted DDSA and any byproducts.

Drying: Dry the final product in an oven at a controlled temperature (e.g., 40-50 °C) until a
constant weight is achieved.

Characterization: The degree of substitution (DS) and reaction efficiency can be determined
using methods such as FTIR, *H NMR, and titration.[3][10]

Protocol: General Succinylation of Proteins

This protocol describes a general method for modifying protein amino groups with succinic

anhydride (a close analog, as specific DDSA protocols are proprietary). The principle of N-

acylation is identical.

Materials:

Purified protein solution in an amine-free buffer (e.g., phosphate buffer, pH 7.5-8.5)
(2-Dodecen-1-yl)succinic anhydride (DDSA)
Anhydrous dimethyl sulfoxide (DMSO)

Dialysis tubing or gel filtration column for purification

Procedure:
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» Reagent Preparation: Immediately before use, prepare a concentrated stock solution of
DDSA in anhydrous DMSO (e.g., 1-5 M) to minimize hydrolysis.

e Protein Preparation: Ensure the protein solution is at a suitable concentration (e.g., 1-10
mg/mL) in a buffer at pH 7.5-8.5. The amino groups must be deprotonated to be reactive.

e Reaction: While gently stirring the protein solution at 4 °C or room temperature, add small
aliquots of the DDSA/DMSO stock solution. The molar excess of DDSA over the total
number of amino groups (N-termini and lysines) will determine the extent of modification and
should be optimized (e.g., 20- to 100-fold molar excess).

e pH Monitoring: Monitor the pH during the addition, as the reaction releases a proton. If
necessary, add a small amount of base (e.g., 1 M NaOH) to maintain the desired pH.

 Incubation: Allow the reaction to proceed for 1-2 hours at the chosen temperature.

 Purification: Separate the succinylated protein from unreacted reagent and byproducts
(dodecenylsuccinic acid) by extensive dialysis against a suitable buffer or by using a gel
filtration column (e.g., Sephadex G-25).

e Analysis: The extent of modification can be quantified using a ninhydrin assay or by mass
spectrometry.

Safety and Handling

(2-Dodecen-1-yl)succinic anhydride is classified as a hazardous substance.[10]

» Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[5][11] It is toxic to aquatic life with long-lasting effects.[10][12]

e Precautions: Avoid breathing dust/fumes.[11] Use only in a well-ventilated area. Wear
protective gloves, eye protection, and face protection.[11][12] Wash skin thoroughly after
handling.

o Storage: Store in a cool, dry, and well-ventilated place.[12] The container should be kept
tightly closed as the material is moisture-sensitive.[11] Store away from incompatible
materials such as strong oxidizing agents and water.[3]
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o Spills: For small spills, use absorbent paper. For large spills, contain the spillage and alert
emergency responders. Avoid release to the environment.[4][10]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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